Cas no 93655-34-6 (Dimethyl 1,8-Anthracenedicarboxylate)

• Product Name: Dimethyl 1,8-Anthracenedicarboxylate
• CAS No: 93655-34-6
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• MDL: MFCD01321126
• CID: 801465
• PubChem ID: 87562887
• Update Time: 2024-10-26

Dimethyl 1,8-Anthracenedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,8-Anthracenedicarboxylicacid, 1,8-dimethyl ester
• 1,8-Anthracenedicarboxylic acid
• 1,8-Anthracenedicarboxylic acidneat
• DIMETHYL 1,8-ANTHRACENEDICARBOXYLATE
• dimethyl anthracene-1,8-dicarboxylate
• 1,8-Anthracenedicarboxylic Acid Dimethyl Ester
• 1,8-Anthracenedicarboxylic acid, dimethyl ester (7CI, 9CI)
• 1,8-Dimethyl 1,8-anthracenedicarboxylate (ACI)
• SCHEMBL6761980
• DTXSID80413937
• 93655-34-6
• A1433
• T71477
• AKOS015840808
• 1,8-dimethyl anthracene-1,8-dicarboxylate
• MFCD01321126
• ALYSIEHCBBJETD-UHFFFAOYSA-N
• DimethylAnthracene-1,8-dicarboxylate
• Dimethyl 1,8-Anthracenedicarboxylate

• MDL： MFCD01321126
• Inchi： 1S/C18H14O4/c1-21-17(19)13-7-3-5-11-9-12-6-4-8-14(18(20)22-2)16(12)10-15(11)13/h3-10H,1-2H3
• InChI Key： ALYSIEHCBBJETD-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC3C(C=2)=C(C(OC)=O)C=CC=3)C=CC=1)OC

Computed Properties

• Exact Mass: 294.08900
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 466.7±18.0 °C at 760 mmHg
• Flash Point: 239.7±19.6 °C
• Refractive Index: 1.653
• PSA: 52.60000
• LogP: 3.56620
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dimethyl 1,8-Anthracenedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters